![molecular formula C24H22N4O3S B2935433 N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide CAS No. 1207001-29-3](/img/structure/B2935433.png)
N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactivity
Research has been conducted on the synthesis and reactivity of compounds structurally related to N-(furan-2-ylmethyl)-4-(2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1H-imidazol-1-yl)benzamide, exploring their potential in the creation of novel chemical entities. For instance, studies have delved into the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole derivatives via the coupling of naphthalen-1-amine with furan-2-carbonyl chloride, followed by treatment with P2S5 and oxidation, leading to various electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).
Biological Activities
A plethora of research has focused on evaluating the biological activities of analogues similar in structure to the specified compound. Among these, studies have highlighted the inhibition of NQO2 (NRH: quinone oxidoreductase 2) by furan-amidine analogues, showcasing potential therapeutic applications in cancer chemotherapy and malaria treatment. The shift from a furan ring to other heterocycles, like imidazole or thiophene, was examined to modulate the activity, solubility, and basicity of these molecules (Alnabulsi et al., 2018).
Antimicrobial and Antioxidant Properties
Additionally, there's a notable exploration into the antimicrobial and antioxidant properties of compounds containing the furan moiety. Research into 1,2,4-triazole Schiff base and amine derivatives containing furan groups has demonstrated significant antiurease and antioxidant activities. This opens avenues for the development of new antimicrobial agents with enhanced efficacy and specificity (Sokmen et al., 2014).
Antiproliferative and Anticancer Activity
Investigations into the antiproliferative and anticancer activities of furan-containing compounds have been extensive. For example, a study on benzo[b]furan derivatives predicted in silico antitubulin activity and demonstrated concentration-dependent antiproliferative activity against cancer cell lines, indicating their potential as antitumor agents (Lauria et al., 2018).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-[2-[2-(3-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N4O3S/c1-17-4-2-5-19(14-17)27-22(29)16-32-24-25-11-12-28(24)20-9-7-18(8-10-20)23(30)26-15-21-6-3-13-31-21/h2-14H,15-16H2,1H3,(H,26,30)(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYSDFGOOHASTGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)C(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.